1-(4-methoxyphenyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine

• IUPAC Name: 3-(4-methoxyphenyl)-5-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H24N4O3/c1-26-18-7-3-16(4-8-18)21-22-20(28-23-21)15-24-11-13-25(14-12-24)17-5-9-19(27-2)10-6-17/h3-10H,11-15H2,1-2H3
• InChI Key: VZVIUOASNYEPCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

1-(4-methoxyphenyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-methoxyphenyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine is 380.18484064 g/mol and the complexity rating of the compound is 459. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(4-methoxyphenyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxyphenyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Studies and DFT Calculations

Kumara et al. (2017) focused on the synthesis of new compounds similar to 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine. They conducted crystal structure studies and density functional theory (DFT) calculations to understand the reactive sites for electrophilic and nucleophilic nature of the molecules. This research contributes to the understanding of molecular structures and their electronic properties, which is crucial for various scientific applications (Kumara et al., 2017).

Antimicrobial Activities

A study by Bektaş et al. (2007) involved the synthesis of derivatives related to 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine and examined their antimicrobial activities. Such studies are important for discovering new antimicrobial agents, which could potentially be used in medical research and treatments (Bektaş et al., 2007).

Biological Activity Investigation

Menteşe et al. (2013) conducted a study on the synthesis of norfloxacin derivatives, including compounds similar to 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine. They screened these compounds for antimicrobial activities, finding some with excellent activity. This type of research contributes to the development of new drugs and therapeutics (Menteşe et al., 2013).

Antioxidant Activity

Mallesha et al. (2014) investigated the antioxidant activity of 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine derivatives. They evaluated their activity against various radicals, finding that some compounds showed significant radical scavenging activity. Antioxidants are crucial for protecting cells from damage, which has applications in healthcare and food industries (Mallesha et al., 2014).

Anticonvulsant Activity

Harish et al. (2013) synthesized and tested various derivatives of 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine for their anticonvulsant activity. Their research found that some derivatives exhibited potent anticonvulsant effects without neurotoxicity at high doses. This highlights the compound's potential in developing new treatments for epilepsy and other seizure disorders (Harish et al., 2013).

Supramolecular Assemblies and Pseudosymmetry

Chinthal et al. (2021) investigated the supramolecular assembly of compounds similar to 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine. Their study revealed insights into the structural properties, including pseudosymmetry and hydrogen-bonded assemblies, which are crucial for understanding the material's potential applications in nanotechnology and materials science (Chinthal et al., 2021).

Receptor Affinity Studies

Leopoldo et al. (2004) explored the binding affinity of 1-aryl-4-(2-arylethyl)piperazine derivatives, closely related to the compound , for 5-HT7 and 5-HT1A receptors. This research is significant for understanding the interaction of such compounds with central nervous system receptors, which can inform the development of new drugs for neurological and psychiatric disorders (Leopoldo et al., 2004).

PET Radioligands for Imaging

Gao et al. (2012) synthesized carbon-11-labeled arylpiperazinylthioalkyl derivatives, including compounds similar to 1-(4-Methoxyphenyl)-4-{[3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl]methyl}piperazine, for use as PET radioligands. This research aids in developing new imaging agents for neuroreceptor mapping, enhancing our understanding of brain function and aiding in the diagnosis of neurological diseases (Gao et al., 2012).